Cas no 566-61-0 (Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-)
566-61-0 structure
Product Name:Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
CAS No:566-61-0
MF:C21H32O2
MW:316.477586746216
CID:373613
PubChem ID:1775252
Update Time:2025-04-19
Pregn-16-en-20-one,3-hydroxy-, (3b,5a)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-
- Allopregnenolone
- (3β,5α)-3-Hydroxypregn-16-en-20-one
- 16-Allopregnen-3beta-ol-20-one
- 3beta-Hydroxy-5alpha-pregn-16-en-20-one
- pregn-16-en-20-one, 3-hydroxy-, (3beta,5alpha)-
- AB01319781-02
- 16-Pregnolone
- 16(5.alpha)-PREGNEN-3.beta-OL-20-ONE
- 1-[(3aS,3bR,5aS,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
- SCHEMBL976388
- UNII-3KVC0NOT64
- 5.ALPHA.-PREGN-16-EN-20-ONE, 3.BETA.-HYDROXY-
- 3.BETA.-HYDROXY-5.ALPHA.-PREGNAN-16-EN-20-ONE
- 16-Pregnenolone
- 3-HYDROXYPREGN-16-EN-20-ONE, (3BETA,5ALPHA)-
- 3KVC0NOT64
- Q27257448
- AKOS005622660
- (3beta,5alpha)-3-hydroxypregn-16-en-20-one
- 1-[(3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- VS-09915
- 566-61-0
- PREGN-16-EN-20-ONE, 3-HYDROXY-, (3.BETA.,5.ALPHA.)-
- 3beta-hydroxy-5alpha-pregn-16(17)-ene-20-one
- DTXSID101292572
- .DELTA.16-5.ALPHA.-PREGNEN-3.BETA.-OL-20-ONE
- NCGC00325002-01
- 3.BETA.-HYDROXY-5.ALPHA.-PREGN-16-EN-20-ONE
- 16-Allopregnene-3-ol-20-one
- 3-Hydroxypregn-16-en-20-one
- 3-Hydroxypregn-16-en-20-one #
- SFXPZLCQRZASKK-UHFFFAOYSA-N
- 3-Hydroxy-(3beta,5alpha)-Pregn-16-en-20-one
- (+)-3beta-Hydroxy-5alpha-pregn-16-en-20-one
- (3ss,5a)-3-Hydroxypregn-16-en-20-one; 3ss-Hydroxy-5a-pregn-16-en-20-one; ?16-5a-Pregnen-3ss-ol-20-one
- STK801864
- (3I(2),5I+/-)-3-Hydroxypregn-16-en-20-one
- 1-[(3AS,3BR,5AS,7S,9AS,9BS,11AS)-7-HYDROXY-9A,11A-DIMETHYL-3H,3AH,3BH,4H,5H,5AH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]ETHANONE
- BBL030599
-
- Inchi: 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,14-16,18-19,23H,4-5,7-12H2,1-3H3/t14-,15-,16-,18-,19-,20-,21+/m0/s1
- InChI Key: SFXPZLCQRZASKK-CKBUFISISA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@H]21
Computed Properties
- Exact Mass: 316.24036
- Monoisotopic Mass: 316.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Pregn-16-en-20-one,3-hydroxy-, (3b,5a)- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
566-61-0 (Pregn-16-en-20-one,3-hydroxy-, (3b,5a)-) Related Products
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- 979-02-2(16-Dehydro Pregnenolone Acetate)
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